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Compound of Interest

Compound Name: 5-CFDA

L Get Quote

Cat. No.: B1664644

The fundamental difference between the two forms of 5-CFDA lies in their chemical
composition. The single isomer is a highly pure compound, whereas the mixed isomer contains
both 5- and 6-carboxyfluorescein diacetate. This seemingly subtle distinction can have practical
implications for experimental consistency and reproducibility. While the mixed-isomer
preparation is often considered adequate for routine cell viability measurements, the single
isomer offers a higher degree of chemical purity.[1]

Key Performance and Property Comparison

Property Single Isomer (5-CFDA) Mixed Isomer (5(6)-CFDA)
Purity >95%][2] Mixture of 5- and 6-isomers
CAS Number 79955-27-4[2][3] 124387-19-5[4]

Molecular Formula

Ca2s5H1609[3]

C25H16009

Molecular Weight 460.4 g/mol [2] 460.39 g/mol [5]
Excitation (post-hydrolysis) ~495 nm|[3] ~498 nm[5]
Emission (post-hydrolysis) ~519 nm|[3] ~517 nm[5]

Solubility

Soluble in DMSO and
ethanol[2][3]

Soluble in DMSOQ[5]

Storage Conditions

-20°C, desiccated[3]

-15°C to -30°C, protect from
light[5][6]
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The Mechanism of Action: From Non-Fluorescent to
Fluorescent

Both single and mixed isomer 5-CFDA function based on the same principle. The non-
fluorescent, cell-permeant molecule passively diffuses across the cell membrane into the
cytoplasm. Once inside a viable cell, intracellular esterases cleave the diacetate groups,
converting the molecule into the highly fluorescent and membrane-impermeant 5-
carboxyfluorescein.[3][5][7] This fluorescent product is retained within cells that possess an
intact cell membrane and active esterase activity, making it a reliable indicator of cell viability.[7]
[8] Dead or dying cells with compromised membranes and diminished enzyme activity will not
retain the fluorescent dye and thus will not be stained.[3][9]
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Intracellular activation of 5-CFDA.
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Experimental Protocols

The following provides a generalized protocol for cell viability and cytotoxicity assays using 5-
CFDA. Optimization may be required for specific cell types and experimental conditions.

Reagent Preparation

e 5-CFDA Stock Solution: Prepare a 1-10 mM stock solution of 5-CFDA (either single or mixed
isomer) in anhydrous DMSO. Aliguot and store at -20°C, protected from light and moisture.

o Working Solution: On the day of the experiment, dilute the stock solution to a final working
concentration of 1-10 uM in a serum-free cell culture medium or phosphate-buffered saline
(PBS).[10] The optimal concentration should be determined empirically.

Staining Protocol for Suspension or Adherent Cells

o Cell Preparation:

o Suspension Cells: Centrifuge the cell suspension at 100-400 x g for 5 minutes and
resuspend the cell pellet in the 5-CFDA working solution.

o Adherent Cells: Remove the culture medium and wash the cells once with PBS. Add the 5-
CFDA working solution to the culture vessel.[10]

 Incubation: Incubate the cells with the 5-CFDA working solution for 15-30 minutes at 37°C,
protected from light.[10]

e Washing:

o Suspension Cells: Centrifuge the cells at 100-400 x g for 5 minutes, discard the
supernatant, and wash the cell pellet twice with PBS.[10]

o Adherent Cells: Remove the working solution and wash the cells twice with PBS.

o Resuspension: Resuspend the final cell pellet (for suspension cells) or add fresh culture
medium or PBS (for adherent cells).
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e Analysis: Analyze the stained cells using a fluorescence microscope or flow cytometer with
appropriate filters for fluorescein (excitation ~495 nm, emission ~520 nm).
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Typical workflow for a 5-CFDA cell-based assay.

Concluding Remarks

The choice between single isomer and mixed isomer 5-CFDA depends on the specific
requirements of the experiment. For routine applications such as general cell viability
assessment, the mixed isomer is a cost-effective and suitable option. However, for assays
demanding high precision, reproducibility, and minimal variability, the higher purity of the single
isomer is advantageous. Researchers should consider these factors in the context of their
experimental goals and budget to make an informed decision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1664644?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/us/en/home/references/molecular-probes-the-handbook/assays-for-cell-viability-proliferation-and-function/viability-and-cytotoxicity-assay-reagents.html
https://www.thermofisher.com/us/en/home/references/molecular-probes-the-handbook/assays-for-cell-viability-proliferation-and-function/viability-and-cytotoxicity-assay-reagents.html
https://www.abcam.com/en-us/products/biochemicals/5-cfda-5-carboxyfluorescein-diacetate-fluorogenic-non-selective-esterase-substrate-ab145256
https://biotium.com/product/5-cfda-5-carboxyfluorescein-diacetate-single-isomer/
https://biotium.com/product/56-cfda-5-and-6-carboxyfluorescein-diacetate/
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-cfda-5-and-6-carboxyfluorescein-diacetate-mixed-isomers.pdf
https://www.fishersci.com/shop/products/molecular-probes-5-6-cfda-5-and-6-carboxyfluorescein-diacetate-mixed-isomers/C195
https://www.fishersci.com/shop/products/molecular-probes-5-6-cfda-5-and-6-carboxyfluorescein-diacetate-mixed-isomers/C195
https://www.aatbio.com/resources/faq-frequently-asked-questions/what-are-the-principles-of-5-cfda-am-assay
https://www.aatbio.com/products/cfda-5-and-6-carboxyfluorescein-diacetate-mixed-isomers
https://www.aatbio.com/products/cfda-5-and-6-carboxyfluorescein-diacetate-mixed-isomers
https://www.researchgate.net/figure/Schematic-illustration-of-the-principles-of-5-carboxyfluorescein-diacetate-acetoxymethyl_fig4_344268596
https://www.medchemexpress.com/5-CFDA.html
https://www.benchchem.com/product/b1664644#comparing-single-isomer-vs-mixed-isomer-5-cfda
https://www.benchchem.com/product/b1664644#comparing-single-isomer-vs-mixed-isomer-5-cfda
https://www.benchchem.com/product/b1664644#comparing-single-isomer-vs-mixed-isomer-5-cfda
https://www.benchchem.com/product/b1664644#comparing-single-isomer-vs-mixed-isomer-5-cfda
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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